Cannabigerophorol

• Molecular Formula: C23H36O2
• Molecular Weight: 344.5 g/mol
• InChI: InChI=1S/C23H36O2/c1-5-6-7-8-9-13-20-16-22(24)21(23(25)17-20)15-14-19(4)12-10-11-18(2)3/h11,14,16-17,24-25H,5-10,12-13,15H2,1-4H3/b19-14+
• InChIKey: DAOBMYOFOPZVGI-XMHGGMMESA-N

Cannabigerophorol (CBGP): An Analytical Reference Standard and Key Heptyl Homolog of Cannabigerol for Forensic and Pharmacological Research

Cannabigerophorol (CBGP, CAS 55824-15-2) is a minor cannabinoid analog, specifically the heptyl (C7) side-chain homolog of cannabigerol (CBG) . It is primarily categorized as an analytical reference standard intended for research and forensic applications, used to identify and quantify this compound in complex matrices . Structurally, CBGP possesses the characteristic resorcinol core and monoterpene moiety of the CBG-type cannabinoids, but with a longer, seven-carbon alkyl side chain . This structural feature places CBGP within a class of compounds known as 'phorols,' which are the heptyl homologs of the primary phytocannabinoids and have garnered significant scientific interest due to the enhanced potency observed in their Δ9-THC analog, Δ9-tetrahydrocannabiphorol (Δ9-THCP) [1]. The identification and quantification of CBGP's acidic precursor, cannabigerophorolic acid (CBGPA), has been confirmed in various Cannabis sativa L. accessions via advanced mass spectrometric methods [2].

Product type Analytical reference standard

Structural identity Heptyl (C7) homolog of cannabigerol

Research context Forensic and pharmacological research

Key workflow LC‑MS/MS quantification of heptyl cannabinoids

• [1] Citti, C., Linciano, P., Russo, F., Luongo, L., Iannotta, M., Maione, S., ... & Cannazza, G. (2019). A novel phytocannabinoid isolated from Cannabis sativa L. with an in vivo cannabimimetic activity higher than Δ9-tetrahydrocannabinol: Δ9-Tetrahydrocannabiphorol. Scientific Reports, 9(1), 20335. View Source
• [2] Linciano, P., Citti, C., Luongo, L., Belardo, C., Maione, S., Gigli, G., ... & Cannazza, G. (2021). The novel heptyl phorolic acid cannabinoids content in different Cannabis sativa L. accessions. Talanta, 235, 122704. View Source

Why CBGP Cannot Be Substituted with CBG or Other Cannabinoids in Analytical and Pharmacological Studies

Generic substitution of Cannabigerophorol (CBGP) with its pentyl homolog, cannabigerol (CBG), or other cannabinoid reference standards is not scientifically valid due to critical differences in side-chain length that directly impact both analytical behavior and biological target engagement. The heptyl (C7) side chain of CBGP confers significantly different physicochemical properties, including lipophilicity and chromatographic retention time, compared to the pentyl (C5) side chain of CBG . This necessitates the use of CBGP as a distinct analytical standard for accurate quantification and method validation, as it will not co-elute or ionize identically to its pentyl counterpart in liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) workflows [1]. Furthermore, the heptyl homologation strategy in cannabinoids is known to dramatically alter pharmacological potency at cannabinoid receptors, as definitively demonstrated by the 30-fold increase in CB1 receptor activity of Δ9-THCP over Δ9-THC [2]. While direct binding data for CBGP is not yet published, this established class-level structure-activity relationship (SAR) trend for heptyl homologs strongly suggests that CBGP will exhibit a unique pharmacological profile distinct from CBG, precluding any assumption of functional equivalence [3]. Substituting CBGP with CBG would therefore compromise both analytical accuracy and the interpretation of pharmacological results.

Target: CBGP (C7)

• Heptyl side chain alters retention and ionization
• Class-level activity shift expected at CB receptors
• Required for accurate quantification in complex matrices

Substitute: CBG (C5)

• Pentyl chain; co‑elution and ion suppression may differ
• Pharmacological profile cannot be assumed equivalent
• Use as surrogate compromises analytical accuracy

Similar structure does not imply interchangeable standard.

• [1] Linciano, P., Citti, C., Luongo, L., Belardo, C., Maione, S., Gigli, G., ... & Cannazza, G. (2021). The novel heptyl phorolic acid cannabinoids content in different Cannabis sativa L. accessions. Talanta, 235, 122704. View Source
• [2] Citti, C., Linciano, P., Russo, F., Luongo, L., Iannotta, M., Maione, S., ... & Cannazza, G. (2019). A novel phytocannabinoid isolated from Cannabis sativa L. with an in vivo cannabimimetic activity higher than Δ9-tetrahydrocannabinol: Δ9-Tetrahydrocannabiphorol. Scientific Reports, 9(1), 20335. View Source
• [3] Pollastro, F., Taglialatela-Scafati, O., Allarà, M., Munoz, E., Di Marzo, V., De Petrocellis, L., & Appendino, G. (2011). Bioactive Prenylogous Cannabinoid from Fiber Hemp (Cannabis sativa). Journal of Natural Products, 74(9), 2019–2022. View Source

Quantitative Differentiators for Cannabigerophorol (CBGP): Evidence for Analytical, Synthetic, and Pharmacological Applications

Analytical Differentiation: Heptyl Side Chain Drives Unique Chromatographic Resolution

Cannabigerophorol (CBGP) is structurally differentiated from its closest analog, cannabigerol (CBG), by the presence of a seven-carbon (heptyl) alkyl side chain in place of the five-carbon (pentyl) chain. This structural modification directly translates to a quantifiable difference in physicochemical properties and chromatographic behavior, as evidenced by its distinct molecular formula (C23H36O2 for CBGP vs. C21H32O2 for CBG) and associated increase in molecular weight (344.53 g/mol vs. 316.48 g/mol) . The increased hydrophobicity conferred by the longer side chain necessitates the use of CBGP as a discrete analytical reference standard; it will exhibit a different retention time in reverse-phase HPLC and a unique mass-to-charge ratio (m/z) in mass spectrometric detection compared to CBG [1]. This differentiation is critical for the accurate identification and quantification of heptyl homologs in Cannabis sativa L. extracts, as reported in targeted UHPLC-HRMS analyses [1].

Chromatographic resolution

Analytical context

Heptyl (C7) vs Pentyl (C5); MW 344.53 vs 316.48 g/mol

Distinct standard required; CBG cannot substitute for accurate retention or MRM transitions.

Based on UHPLC‑HRMS analysis of cannabis extracts.

Evidence Dimension	Physicochemical properties and chromatographic behavior
Target Compound Data	Molecular Formula: C23H36O2; Molecular Weight: 344.53 g/mol; Side Chain: Heptyl (C7)
Comparator Or Baseline	Cannabigerol (CBG) Molecular Formula: C21H32O2; Molecular Weight: 316.48 g/mol; Side Chain: Pentyl (C5)
Quantified Difference	Difference of C2H4 in molecular formula; Difference of 28.05 g/mol in molecular weight; Difference of 2 carbon atoms in side-chain length
Conditions	Structural and molecular data; Reverse-phase HPLC and UHPLC-HRMS analysis of cannabis extracts

Why This Matters

Procurement of a specific CBGP analytical standard is non-negotiable for any workflow requiring accurate identification and quantification of this heptyl homolog, as it cannot be surrogated by the pentyl standard (CBG).

• [1] Linciano, P., Citti, C., Luongo, L., Belardo, C., Maione, S., Gigli, G., ... & Cannazza, G. (2021). The novel heptyl phorolic acid cannabinoids content in different Cannabis sativa L. accessions. Talanta, 235, 122704. View Source

Solubility Profile: A Comparative View of Formulation-Relevant Properties

Cannabigerophorol (CBGP) exhibits a distinct solubility profile that can be quantitatively assessed against other cannabinoids. Vendor datasheets report that CBGP is soluble in DMSO at a concentration of 25 mg/mL and in ethanol at 30 mg/mL . These values provide a baseline for experimental design and can be directly compared to published data for its pentyl homolog, CBG, which has been documented to achieve solubilities of ~34 mg/mL in DMSO and ~33 mg/mL in ethanol under similar conditions . The observed difference, wherein CBGP shows moderately lower solubility than CBG in these specific solvents, is consistent with the increased lipophilicity conferred by its longer heptyl side chain. This quantitative comparison is essential for selecting appropriate solvents for in vitro assays or for optimizing extraction and purification protocols.

Solubility profile

Data to verify

DMSO: 25 mg/mL; Ethanol: 30 mg/mL

Moderately lower solubility than CBG, consistent with increased lipophilicity of heptyl chain.

Vendor‑reported values; cross‑study verification advised.

Evidence Dimension	Solubility in DMSO and Ethanol
Target Compound Data	DMSO: 25 mg/mL; Ethanol: 30 mg/mL
Comparator Or Baseline	Cannabigerol (CBG): DMSO: ~34 mg/mL; Ethanol: ~33 mg/mL
Quantified Difference	DMSO solubility is approximately 9 mg/mL (26%) lower for CBGP; Ethanol solubility is approximately 3 mg/mL (9%) lower.
Conditions	Data from vendor technical datasheets under standard ambient conditions.

Why This Matters

This solubility data informs the selection of CBGP over CBG when specific solvent requirements or limitations exist in an experimental protocol, and guides the user in preparing accurate stock solutions for reproducible assays.

Biochemical Potential: Class-Level Inference of Enhanced CB2 Receptor Potency from Prenylogue SAR

While direct pharmacological data for Cannabigerophorol (CBGP) at specific receptors remains unpublished, a strong class-level inference for its potential enhanced activity can be drawn from a comparative study of a structurally related CBG analog. Research on a farnesyl prenylogue of CBG, which features an extended lipophilic tail analogous to CBGP's heptyl chain, demonstrated a ca. 5-fold increase in potency at the cannabinoid CB2 receptor compared to CBG itself [1]. In this study, the prenylogue (compound 4) and CBG (compound 1) were profiled against a panel of metabotropic and ionotropic targets, revealing that the increase in lipophilic bulk led to a selective enhancement of CB2 activity with no substantial change at other targets except for a decreased affinity for TRPM8 [1]. This data provides a quantitative, evidence-based rationale for investigating CBGP as a potentially more potent and/or selective CB2 ligand than its pentyl counterpart, CBG.

CB2 potency inference

Class-level

~5‑fold increase in CB2 potency for structurally analogous prenylogue

Supports CBGP as a candidate for CB2‑pathway screening; direct data pending.

Class‑level SAR; confirmatory assays needed.

Evidence Dimension	Potency at cannabinoid CB2 receptor
Target Compound Data	Data for CBGP not yet available; inferred to be potentially enhanced based on structural homology.
Comparator Or Baseline	Farnesyl prenylogue of CBG (compound 4) showed a ca. 5-fold increase in potency at CB2 compared to CBG (compound 1).
Quantified Difference	Ca. 5-fold increase in CB2 potency for the structurally analogous prenylogue.
Conditions	In vitro functional assays at human recombinant CB2 receptors.

Why This Matters

This class-level evidence provides a compelling, data-driven justification for prioritizing the procurement of CBGP for pharmacological screening programs focused on CB2 receptor-mediated pathways, as it suggests a higher probability of identifying potent and selective leads compared to screening CBG alone.

• [1] Pollastro, F., Taglialatela-Scafati, O., Allarà, M., Munoz, E., Di Marzo, V., De Petrocellis, L., & Appendino, G. (2011). Bioactive Prenylogous Cannabinoid from Fiber Hemp (Cannabis sativa). Journal of Natural Products, 74(9), 2019–2022. View Source

Synthetic Feasibility: CBGP is Accessible as a Target in Patent-Supported Chemical Syntheses

Cannabigerophorol (CBGP) is a demonstrably accessible synthetic target, as evidenced by its explicit inclusion as a product in a patented chemical process. U.S. patent documents assigned to Kare Chemical Technologies Inc. describe methods for preparing cannabigerol sulfonate esters as versatile intermediates for the synthesis of various CBG-related compounds [1]. Crucially, the patent lists Cannabigerophorbol (an alternate spelling for Cannabigerophorol) as a specific compound that can be prepared using the disclosed processes [1]. In contrast to purely natural phytocannabinoids which may require complex isolation from limited plant biomass, this patent establishes a clear, protectable route for the targeted chemical synthesis of CBGP. This provides a significant advantage for procurement, as it suggests that scalable, reproducible production of CBGP is technically feasible and not solely reliant on botanical extraction, thereby offering a more reliable supply chain for research-grade material.

Synthetic access

Source review

Named product in patented sulfonate ester route

Patent‑backed synthetic entry reduces supply‑chain risk vs. extraction‑only analogs.

Patent literature review; scalable production feasibility indicated.

Evidence Dimension	Synthetic accessibility and supply chain potential
Target Compound Data	CBGP is a named product in a patented synthetic method [1].
Comparator Or Baseline	Many minor cannabinoids lack established or patented synthetic routes and rely entirely on extraction.
Quantified Difference	Qualitative difference: CBGP has a documented, patent-backed synthetic entry, whereas many analogs do not.
Conditions	Review of patent literature.

Why This Matters

The existence of a patented synthetic pathway for CBGP reduces supply chain risk for researchers, indicating that this compound can be reliably produced via chemical synthesis rather than depending on variable and low-yielding natural extraction, which is a key factor in long-term research planning and procurement strategy.

• [1] Justia Patents. (n.d.). Patents Assigned to Kare Chemical Technologies Inc. - Cannabigerol sulfonate esters and processes for their use. View Source

Validated Research Scenarios for Cannabigerophorol (CBGP) Based on Analytical, Synthetic, and Pharmacological Evidence

Scenario 1: Developing and Validating LC-MS/MS Methods for the Quantification of Heptyl Cannabinoids in Complex Matrices

Procure Cannabigerophorol (CBGP) as a critical analytical reference standard for developing and validating sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods . This scenario is directly supported by the evidence of its distinct physicochemical and chromatographic properties relative to pentyl homologs (Section 3, Evidence Item 1). Use CBGP to establish its unique retention time and optimal multiple reaction monitoring (MRM) transitions for the accurate quantification of CBGP and its acid precursor (CBGPA) in Cannabis sativa L. plant material, extracts, or biological fluids. This application is essential for labs focused on comprehensive phytocannabinoid profiling, metabolomics, or forensic toxicology, as it enables the detection and quantification of this emerging class of heptyl cannabinoids [1].

Scenario 2: Conducting Structure-Activity Relationship (SAR) Studies on CBG-Type Cannabinoids at the CB2 Receptor

Include Cannabigerophorol (CBGP) in a panel of CBG analogs for in vitro pharmacological screening to probe the SAR of CBG-type compounds at the cannabinoid CB2 receptor. This scenario is grounded in the class-level inference of enhanced CB2 potency based on side-chain elongation (Section 3, Evidence Item 3). The 5-fold increase in CB2 potency observed for a structurally similar farnesyl prenylogue of CBG provides a strong, evidence-based rationale for prioritizing CBGP in these studies [2]. By comparing the activity of CBGP against CBG and other side-chain variants in cAMP or β-arrestin recruitment assays, researchers can map the pharmacophoric requirements of the CB2 receptor and potentially identify new chemical starting points with improved potency and selectivity.

Scenario 3: Investigating the Impact of Side-Chain Length on the Solubility and Formulation of Cannabinoid Analogs

Use Cannabigerophorol (CBGP) as a model compound in pre-formulation studies to systematically investigate the effect of alkyl side-chain length on the solubility, lipophilicity, and stability of cannabinoid analogs. The cross-study comparable solubility data for CBGP in DMSO and ethanol (Section 3, Evidence Item 2) provides a quantitative baseline for this work . This research can involve measuring the partition coefficient (Log P) of CBGP, determining its thermodynamic solubility in a range of biorelevant media, and assessing its stability in various formulation vehicles. The data generated will be invaluable for understanding the challenges and opportunities associated with developing novel cannabinoid-based therapeutics with improved drug-like properties.

Scenario 4: Sourcing a Key Heptyl Cannabinoid Standard to Support Metabolism and Biomarker Discovery Studies

Procure Cannabigerophorol (CBGP) as an essential analytical standard to support investigations into the in vitro and in vivo metabolism of heptyl phytocannabinoids. As the identification of CBGPA in cannabis accessions has been confirmed [1], studies aimed at understanding the metabolic fate of these compounds in mammalian systems will require pure reference standards of both the parent compounds and their potential metabolites. CBGP can be used as a substrate in microsomal incubation assays to identify phase I and phase II metabolites, and the analytical methods developed with the CBGP standard can then be applied to detect and quantify these metabolites in biological samples, advancing the field of cannabinoid biomarker discovery and toxicology.

Application

Selection Property

Validation Focus

Heptyl cannabinoid LC‑MS/MS quantification

Distinct chromatographic retention (heptyl chain)

Retention time and MRM transition verification

CB2 receptor SAR screening

Class‑level potency shift context (C7 elongation)

Functional assay comparison (cAMP/β‑arrestin)

Pre‑formulation solubility profiling

Solubility in organic solvents (heptyl lipophilicity)

Log P and biorelevant solubility determination

Heptyl cannabinoid metabolism studies

Parent standard for metabolite identification

Metabolite profiling by LC‑MS

• [1] Linciano, P., Citti, C., Luongo, L., Belardo, C., Maione, S., Gigli, G., ... & Cannazza, G. (2021). The novel heptyl phorolic acid cannabinoids content in different Cannabis sativa L. accessions. Talanta, 235, 122704. View Source
• [2] Pollastro, F., Taglialatela-Scafati, O., Allarà, M., Munoz, E., Di Marzo, V., De Petrocellis, L., & Appendino, G. (2011). Bioactive Prenylogous Cannabinoid from Fiber Hemp (Cannabis sativa). Journal of Natural Products, 74(9), 2019–2022. View Source